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Introduction
4,5-Dimethoxy-1-cyanobenzocyclobutane is a key synthetic intermediate, primarily

recognized for its crucial role in the synthesis of the selective bradycardic agent, Ivabradine.[1]

Its unique strained ring system and functional group arrangement make it a valuable building

block in medicinal chemistry.[2] This document provides a comprehensive overview of its

chemical properties, synthesis, and its relationship to the mechanism of action of Ivabradine.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 4,5-Dimethoxy-1-
cyanobenzocyclobutane is presented in the table below.
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Property Value Source(s)

Molecular Formula C₁₁H₁₁NO₂ [3][4]

Molecular Weight 189.21 g/mol [3]

CAS Number 35202-54-1 [1]

Appearance
White to light yellow or light

orange powder/crystal

Melting Point 84.0 - 88.0 °C

Boiling Point 345.9 °C at 760 mmHg [2]

Density 1.18 g/cm³ [2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[5]

Purity >98.0% (HPLC)

Spectroscopic Data
While many commercial suppliers confirm the structure of 4,5-Dimethoxy-1-
cyanobenzocyclobutane using NMR, specific spectral data is not readily available in public

literature.[5][6] For research and development purposes, it is recommended to acquire

analytical data upon synthesis or purchase.

Experimental Protocols: Synthesis of 4,5-
Dimethoxy-1-cyanobenzocyclobutane
The synthesis of 4,5-Dimethoxy-1-cyanobenzocyclobutane is a critical step in the production

of Ivabradine. Below is a commonly cited synthetic route.

Route 1: From 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile

This method involves the cyclization of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile.
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Reaction Diagram:

3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile n-Butyllithium, Diisopropylamine
THF, -10°C 4,5-Dimethoxy-1-cyanobenzocyclobutaneCyclization

Click to download full resolution via product page

Synthesis of 4,5-Dimethoxy-1-cyanobenzocyclobutane.

Experimental Procedure:

In a flask under an inert atmosphere (e.g., argon), add anhydrous tetrahydrofuran (THF).

Cool the flask to -10 °C.

Slowly add a solution of n-butyllithium in hexane, maintaining the temperature below -10

°C.

Stir the mixture for 10 minutes at -10 °C.

Add diisopropylamine dropwise, keeping the temperature at -10 °C, and stir for another 10

minutes.

A solution of 3-(2-bromo-4,5-dimethoxyphenyl)propionitrile in anhydrous THF is then

added dropwise at -10 °C.

The reaction is stirred at this temperature until completion (monitored by TLC).

Upon completion, the reaction is warmed to 0 °C and quenched by the dropwise addition

of 1 M hydrochloric acid, keeping the temperature below 20 °C.

After stirring, the phases are separated. The aqueous phase is extracted with toluene.

The combined organic phases are washed with 1 M hydrochloric acid and saturated

sodium chloride solution.

The organic solvent is removed under reduced pressure.
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The crude product is purified by recrystallization from ethanol to yield 4,5-Dimethoxy-1-
cyanobenzocyclobutane as a crystalline solid.

Logical Relationship to Ivabradine and its
Mechanism of Action
As a dedicated intermediate, the biological activity of 4,5-Dimethoxy-1-
cyanobenzocyclobutane itself is not the focus of research. Instead, its significance lies in its

conversion to Ivabradine. The following diagram illustrates this synthetic relationship.

4,5-Dimethoxy-1-
cyanobenzocyclobutane HydrolysisNaOH, H2O/MeOH ReductionReduction Alkylation & DeprotectionMulti-step synthesis Ivabradine

Click to download full resolution via product page

Synthetic workflow from precursor to Ivabradine.

Ivabradine's therapeutic effect is achieved through its specific interaction with a well-defined

signaling pathway in the heart's pacemaker cells.

Signaling Pathway: Mechanism of Action of
Ivabradine
Ivabradine selectively inhibits the hyperpolarization-activated cyclic nucleotide-gated (HCN)

channels, which are responsible for the "funny" current (I_f) in the sinoatrial (SA) node of the

heart.[7][8][9] This current is crucial for regulating the heart's pacemaker activity.[8][10] By

blocking this channel, Ivabradine reduces the slope of diastolic depolarization, which in turn

slows the heart rate without affecting myocardial contractility.[8][11]

The following diagram illustrates the signaling pathway affected by Ivabradine.
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Mechanism of action of Ivabradine.

Safety and Handling
4,5-Dimethoxy-1-cyanobenzocyclobutane is harmful if swallowed, in contact with skin, or if

inhaled. Appropriate personal protective equipment, including gloves, lab coat, and safety

glasses, should be worn when handling this compound. Work should be conducted in a well-

ventilated area or a fume hood.

Conclusion
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4,5-Dimethoxy-1-cyanobenzocyclobutane is a fundamentally important molecule in the field

of cardiovascular drug development. While its own biological activity is not a primary area of

investigation, its role as a key intermediate in the synthesis of Ivabradine is well-established. A

thorough understanding of its chemical properties and synthetic routes is essential for

researchers and professionals involved in the development and manufacturing of this important

therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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